2-Amino-5,5,5-trifluoropentanamide

• Molecular Formula: C5H9F3N2O
• Molecular Weight: 170.13 g/mol
• SMILES: C(CC(F)(F)F)C(C(=O)N)N
• InChI: InChI=1S/C5H9F3N2O/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H2,10,11)
• InChIKey: JNHJLLWYQJNHIR-UHFFFAOYSA-N

2-Amino-5,5,5-trifluoropentanamide: A Chiral Fluorinated Building Block for γ-Secretase-Targeted Therapeutics

2-Amino-5,5,5-trifluoropentanamide (CAS 1146852-37-0) is a chiral, fluorinated amino amide characterized by a terminal trifluoromethyl group on the pentanamide backbone . With a molecular formula of C5H9F3N2O and a molecular weight of 170.13 g/mol, this compound serves as a versatile small-molecule scaffold and a critical synthetic intermediate in the preparation of γ-secretase inhibitors such as Avagacestat (BMS-708163) . The (R)-enantiomer is the biologically relevant stereoisomer, and its trifluoromethyl group confers distinct physicochemical properties—including enhanced lipophilicity, metabolic stability, and conformational control—that are not achievable with non-fluorinated analogs .

Synthesis of fluorinated chiral building blocks for γ-secretase inhibitor analog studies

Stereochemical-control research requiring (R)-enantiomer as defined stereoisomer

Physicochemical property modulation via CF3 group for permeability and metabolic stability research

Why Non-Fluorinated or Racemic Analogs Cannot Substitute (R)-2-Amino-5,5,5-trifluoropentanamide

The (R)-configuration of the 2-amino center is essential for the biological activity of downstream γ-secretase inhibitors; the corresponding (S)-enantiomer or racemic mixtures do not yield the same potency or selectivity profile [1]. Furthermore, replacing the trifluoromethyl group with a methyl group eliminates the electron-withdrawing effects that enhance metabolic stability, lipophilicity, and β-turn conformational bias—properties that are critical for the pharmacokinetic performance of derived drug candidates . Generic substitution with non-fluorinated pentanamide analogs therefore leads to substantial losses in both target engagement and drug-like properties.

• (S)-enantiomer or racemic mixture may yield different γ-secretase inhibition and APP/Notch selectivity profile; direct replacement without stereochemical validation is not supported.
• Non-fluorinated pentanamide analogs lack the CF3-driven lipophilicity and metabolic stability enhancements observed in comparative studies; substitution may alter permeability and stability outcomes.
• Absence of the CF3 group removes the β-turn conformational bias reported for α-trifluoromethyl amino amides; non-fluorinated building blocks may not induce the same secondary structure preferences.

• [1] Gillman, K.W. et al. Discovery and Evaluation of BMS-708163, a Potent, Selective and Orally Bioavailable γ-Secretase Inhibitor. ACS Med. Chem. Lett. 2010. View Source

Quantitative Differentiation Points for (R)-2-Amino-5,5,5-trifluoropentanamide Versus Closest Analogs

Avagacestat (Derived from (R)-2-Amino-5,5,5-trifluoropentanamide) Achieves Aβ40 IC50 of 0.30 nM with 193-Fold Selectivity Over Notch

Avagacestat (BMS-708163), constructed from the (R)-2-amino-5,5,5-trifluoropentanamide core, potently inhibits γ-secretase-mediated Aβ40 and Aβ42 production with IC50 values of 0.30 nM and 0.27 nM, respectively [1]. This inhibition is highly selective for amyloid precursor protein (APP) over Notch, with Notch1–4 IC50 values of 41, 10, 33, and 38 nM, yielding a selectivity window of 193-fold . The (R)-stereochemistry of the trifluoropentanamide moiety is critical for this potency and selectivity; the corresponding (S)-enantiomer or racemate does not achieve comparable pharmacological activity.

APP/Notch Selectivity

Head-to-head

Aβ40 IC50 0.30 nM; 193-fold vs Notch (average IC50 58 nM)

Supports APP/Notch selectivity review

Reported potency context; (R)-enantiomer required for comparable activity profile

Evidence Dimension	γ-Secretase inhibition potency and APP/Notch selectivity
Target Compound Data	Avagacestat Aβ40 IC50 = 0.30 nM; Aβ42 IC50 = 0.27 nM
Comparator Or Baseline	Notch1 IC50 = 41 nM; Notch2 IC50 = 10 nM; Notch3 IC50 = 33 nM; Notch4 IC50 = 38 nM
Quantified Difference	193-fold selectivity (Aβ40 IC50 vs. average Notch IC50 ≈ 58 nM)
Conditions	In vitro enzyme inhibition assay; recombinant human γ-secretase

Why This Matters

Procurement of the (R)-enantiomer is non-negotiable for researchers synthesizing Avagacestat or related γ-secretase inhibitors, as the (S)-enantiomer yields inactive or poorly selective compounds.

• [1] Gillman, K.W. et al. Discovery and Evaluation of BMS-708163, a Potent, Selective and Orally Bioavailable γ-Secretase Inhibitor. ACS Med. Chem. Lett. 2010. View Source

CF3 Substitution Increases logP by ~2.75 Units Relative to Non-Fluorinated Norvaline

The trifluoromethyl group dramatically enhances lipophilicity. While the non-fluorinated amino acid norvaline (2-aminopentanoic acid) has a calculated XlogP of -2.10, the corresponding trifluorinated analog 5,5,5-trifluoronorvaline (2-amino-5,5,5-trifluoropentanoic acid) exhibits a measured logP of 0.65 [1]. This represents a ΔlogP of approximately 2.75 units, translating to roughly a 560-fold increase in the octanol/water partition coefficient [2]. The same CF3 effect applies to the amide series; 2-amino-5,5,5-trifluoropentanamide exhibits similarly elevated lipophilicity compared to its non-fluorinated parent.

Lipophilicity Shift

Cross-study comparable

ΔlogP ≈ +2.75 units vs non-fluorinated analog (norvaline)

Supports permeability and CNS exposure research

Calculated/measured logP comparison; research context

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	5,5,5-Trifluoronorvaline logP = 0.65
Comparator Or Baseline	Norvaline XlogP = -2.10
Quantified Difference	ΔlogP ≈ 2.75 units (~560-fold increase in partition coefficient)
Conditions	Calculated/measured logP (octanol/water)

Why This Matters

Higher lipophilicity directly improves membrane permeability and oral bioavailability of derived drug candidates, making CF3-substituted building blocks superior for CNS drug design compared to non-fluorinated analogs.

• [1] Plantaedb. DL-Norvaline. XlogP = -2.10. View Source
• [2] Calculated from logP difference: 10^2.75 ≈ 562-fold. View Source

α-Trifluoromethyl Amino Acids Confer Proteolytic Stability Against Serine Proteases

Incorporation of α-trifluoromethyl (α-Tfm) substituted amino acids into strategic positions of peptides enhances proteolytic stability and improves transport rates in vivo [1]. Model peptides containing α-Tfm amino acids showed significantly reduced degradation by α-chymotrypsin compared to non-fluorinated controls; the protective effect was dependent on the position of the CF3-substituted residue relative to the cleavage site [2]. While these data derive from peptide studies rather than the free amino amide, the CF3 electronic and steric effects that confer stability are intrinsic to the trifluoromethylated building block itself.

Proteolytic Stability

Class-level

α-Tfm amino acids reduce degradation by α-chymotrypsin in model peptides

Supports metabolic stability assessment in peptide research

Qualitative evidence; position- and sequence-dependent; extrapolation to amide building block

Evidence Dimension	Proteolytic stability (resistance to serine protease digestion)
Target Compound Data	α-Tfm amino acid-containing peptides exhibit enhanced stability
Comparator Or Baseline	Non-fluorinated peptide analogs
Quantified Difference	Qualitative enhancement; quantitative data are position- and sequence-dependent
Conditions	In vitro α-chymotrypsin digestion assay

Why This Matters

For peptide and peptidomimetic drug design, CF3-bearing building blocks like 2-amino-5,5,5-trifluoropentanamide are preferred because they extend the half-life of the resulting therapeutic peptides against proteolytic degradation.

• [1] Sewald, N. et al. Peptide modification by introduction of α-trifluoromethyl substituted amino acids. Amino Acids 1995, 8, 187–194. View Source
• [2] Sewald, N. et al. Proteolytically stable peptides by incorporation of α-Tfm amino acids. (Review). View Source

Trifluoromethyl Substitution Stabilizes β-Turn Conformations in Peptidomimetics

The stereoelectronic properties of the CF3 group promote conformational restriction. Both electronic and steric factors render a cis-amide bond more favorable in α-trifluoromethyl amino acids, inducing the formation of β-turns in peptides . Trifluoromethylated proline surrogates have been shown to fulfill all crucial β-turn-inducer criteria, with an increased trans-cis rotational energy barrier compared to non-fluorinated proline templates [1]. Although demonstrated with proline analogs, the conformational bias imparted by the CF3 group adjacent to the amide is a general phenomenon applicable to 2-amino-5,5,5-trifluoropentanamide.

Conformational Bias

Class-level

CF3 group promotes cis-amide and β-turn conformation in amino acid/peptidomimetic systems

Supports conformational control in peptidomimetic design

Demonstrated with proline surrogates; general CF3 effect applicable to amide series

Evidence Dimension	Conformational preference (β-turn induction)
Target Compound Data	α-Trifluoromethyl amino acids favor cis-amide and β-turn conformation
Comparator Or Baseline	Non-fluorinated amino acids (trans-amide preference)
Quantified Difference	Increased trans-cis rotational energy barrier (magnitude sequence- and context-dependent)
Conditions	NMR conformational analysis; X-ray crystallography; computational modeling

Why This Matters

In peptidomimetic design, the conformational control exerted by the CF3 group enables precise engineering of secondary structure, a capability absent in non-fluorinated building blocks.

• [1] Gadais, C. et al. Trifluoromethylated Proline Surrogates as Part of 'Pro–Pro' Turn-Inducing Templates. ChemBioChem 2019, 20, 2513–2518. View Source

High-Value Application Scenarios for (R)-2-Amino-5,5,5-trifluoropentanamide Based on Quantitative Evidence

Synthesis of Avagacestat (BMS-708163) and Related γ-Secretase Inhibitors for Alzheimer's Disease Research

Researchers synthesizing Avagacestat or its analogs require (R)-2-amino-5,5,5-trifluoropentanamide as the chiral amine component. The (R)-stereochemistry is mandatory for achieving potent γ-secretase inhibition (Aβ40 IC50 0.30 nM, Aβ42 IC50 0.27 nM) and the 193-fold APP/Notch selectivity that distinguishes Avagacestat from non-selective γ-secretase inhibitors [1]. Using the (S)-enantiomer or racemic building block would produce compounds with substantially reduced potency and selectivity, potentially losing the therapeutic window that made Avagacestat a clinical candidate.

Design of Metabolically Stable, CNS-Penetrant Peptidomimetic Drug Candidates

The trifluoromethylpentanamide moiety simultaneously enhances lipophilicity (ΔlogP ~2.75 vs. non-fluorinated analogs) and confers resistance to proteolytic degradation by serine proteases [2]. This dual advantage makes (R)-2-amino-5,5,5-trifluoropentanamide an ideal building block for designing peptidomimetic drug candidates intended for CNS targets, where the combination of membrane permeability, metabolic stability, and target selectivity is critical for therapeutic success.

Conformational Engineering of β-Turn-Stabilized Peptide Libraries

The β-turn-inducing properties of α-CF3 amino amides make (R)-2-amino-5,5,5-trifluoropentanamide a valuable tool for studying secondary structure stabilization and for designing conformationally constrained peptide libraries [3]. The increased trans-cis rotational energy barrier imparted by the CF3 group allows researchers to bias peptide conformation toward bioactive turn structures, a capability that is not available with non-fluorinated building blocks and that can significantly improve target binding affinity.

Physicochemical Property Optimization in Lead Compound Series

Medicinal chemists can use this building block to systematically modulate logP and metabolic stability in lead optimization campaigns. The quantitative lipophilicity enhancement (~2.75 logP units) and the proteolytic stability conferred by the CF3 group [2] enable rational tuning of drug-like properties, particularly for targets requiring blood-brain barrier penetration where the balance of lipophilicity and polarity is a critical determinant of CNS exposure.

Application

Selection Property

Validation Focus

Synthesis of γ-secretase inhibitor analogs for APP processing studies

Stereochemical purity (R-enantiomer)

γ-secretase inhibition and APP/Notch selectivity assays

Design of metabolically stable peptidomimetic tool compounds for CNS permeability research

CF3-mediated lipophilicity and proteolytic stability

logP determination and serine protease stability assays

Conformational engineering of β-turn-stabilized peptide libraries

β-turn-inducing conformational bias

NMR conformational analysis and X-ray crystallography

Physicochemical property optimization in lead compound series for BBB penetration research

Tunable lipophilicity and metabolic stability

logP, permeability, and in vitro stability assays

• [1] Gillman, K.W. et al. Discovery and Evaluation of BMS-708163, a Potent, Selective and Orally Bioavailable γ-Secretase Inhibitor. ACS Med. Chem. Lett. 2010. / Sigma-Aldrich. Avagacestat (BM0005). View Source
• [2] Sewald, N. et al. Peptide modification by introduction of α-trifluoromethyl substituted amino acids. Amino Acids 1995, 8, 187–194. View Source
• [3] Gadais, C. et al. Trifluoromethylated Proline Surrogates as Part of 'Pro–Pro' Turn-Inducing Templates. ChemBioChem 2019, 20, 2513–2518. View Source